Cas no 644964-43-2 (1,1'-Biphenyl, 4-chloro-3-methyl-4'-nitro-)

1,1'-Biphenyl, 4-chloro-3-methyl-4'-nitro- structure
644964-43-2 structure
Product Name:1,1'-Biphenyl, 4-chloro-3-methyl-4'-nitro-
CAS No:644964-43-2
MF:C13H10ClNO2
MW:247.677002429962
CID:423773
PubChem ID:11379635
Update Time:2025-04-19

1,1'-Biphenyl, 4-chloro-3-methyl-4'-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4-chloro-3-methyl-4'-nitro-
    • 1-chloro-2-methyl-4-(4-nitrophenyl)benzene
    • DTXSID70464099
    • 644964-43-2
    • Inchi: 1S/C13H10ClNO2/c1-9-8-11(4-7-13(9)14)10-2-5-12(6-3-10)15(16)17/h2-8H,1H3
    • InChI Key: IHTXEFFXDXIHDG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 247.0401
  • Monoisotopic Mass: 247.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
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